Cas no 664364-47-0 ((2S,3R)-2-methylpyrrolidin-3-ol;hydrochloride)

(2S,3R)-2-methylpyrrolidin-3-ol;hydrochloride structure
664364-47-0 structure
Product Name:(2S,3R)-2-methylpyrrolidin-3-ol;hydrochloride
CAS No:664364-47-0
MF:C5H12ClNO
MW:137.607880592346
MDL:MFCD29041198
CID:4121378
PubChem ID:67314682
Update Time:2025-04-24

(2S,3R)-2-methylpyrrolidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinol, 2-methyl-, hydrochloride, (2S,3R)-
    • 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1), (2S,3R)-
    • (2S,3R)-2-methyl-pyrrolidin-3-ol hydrochloride
    • 2-methylpyrrolidin-3-ol hydrochloride, trans
    • (2S,3R)-2-methylpyrrolidin-3-ol;hydrochloride
    • trans-2-Methyl-pyrrolidin-3-ol HCl
    • AS-83973
    • P21062
    • rel-(2S,3R)-2-methylpyrrolidin-3-ol hydrochloride
    • EN300-198563
    • 664364-47-0
    • SCHEMBL2200198
    • (2S,3R)-2-Methylpyrrolidin-3-ol hydrochloride
    • CFFLXBUMALVKSD-UYXJWNHNSA-N
    • rac-(2R,3S)-2-methylpyrrolidin-3-ol hydrochloride
    • EN300-245036
    • Z2235678880
    • MFCD29041198
    • (2S,3R)-2-methyl-3-pyrrolidinol hydrochloride
    • (2S,3R)-2-Methylpyrrolidin-3-ol HCl
    • 1807941-32-7
    • rel-(2S,3R)-2-methylpyrrolidin-3-olhydrochloride
    • 817-793-1
    • MDL: MFCD29041198
    • Inchi: 1S/C5H11NO.ClH/c1-4-5(7)2-3-6-4;/h4-7H,2-3H2,1H3;1H/t4-,5+;/m0./s1
    • InChI Key: CFFLXBUMALVKSD-UYXJWNHNSA-N
    • SMILES: Cl.O[C@@H]1CCN[C@H]1C

Computed Properties

  • Exact Mass: 137.0607417g/mol
  • Monoisotopic Mass: 137.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

(2S,3R)-2-methylpyrrolidin-3-ol;hydrochloride Pricemore >>

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